Cas no 161190-54-1 (1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-)
161190-54-1 structure
Product Name:1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-
CAS No:161190-54-1
MF:C13H16N2OS
MW:248.343941688538
CID:2780347
Update Time:2023-08-07
1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-
- 3-(1-o-Tolyl-1H-imidazole-2-ylthio)-1-propanol
- 3-[1-(2-methylphenyl)-2-imidazolylthio]propanol
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- Inchi: 1S/C13H16N2OS/c1-11-5-2-3-6-12(11)15-8-7-14-13(15)17-10-4-9-16/h2-3,5-8,16H,4,9-10H2,1H3
- InChI Key: FAIJUROLQXGYLN-UHFFFAOYSA-N
- SMILES: S(CCCO)C1=NC=CN1C1C=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 228
- XLogP3: 2.6
- Topological Polar Surface Area: 63.4
1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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